Cas no 2680893-52-9 (benzyl N-(cyanomethyl)-N-(pyridin-2-yl)carbamate)

• Product Name: benzyl N-(cyanomethyl)-N-(pyridin-2-yl)carbamate
• CAS No: 2680893-52-9
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• CID: 5651755
• PubChem ID: 165943374
• Update Time: 2025-05-20

benzyl N-(cyanomethyl)-N-(pyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28282638
• 2680893-52-9
• benzyl N-(cyanomethyl)-N-(pyridin-2-yl)carbamate

• Inchi： 1S/C15H13N3O2/c16-9-11-18(14-8-4-5-10-17-14)15(19)20-12-13-6-2-1-3-7-13/h1-8,10H,11-12H2
• InChI Key： QRVDKLIFDHFCPB-UHFFFAOYSA-N
• SMILES： O(C(N(CC#N)C1C=CC=CN=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.100776666g/mol
• Monoisotopic Mass: 267.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.2Ų

Additional information on benzyl N-(cyanomethyl)-N-(pyridin-2-yl)carbamate

Introduction to Benzyl N-(cyanomethyl)-N-(pyridin-2-yl)carbamate (CAS No. 2680893-52-9)

Benzyl N-(cyanomethyl)-N-(pyridin-2-yl)carbamate, with the chemical formula C₁₁H₁₀N₂O², is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 2680893-52-9, has garnered attention due to its versatile applications in the development of novel pharmaceutical agents and agrochemical intermediates. The structural integrity of this molecule, featuring a benzyl group, a cyanomethyl moiety, and a pyridin-2-yl substituent, contributes to its reactivity and potential utility in various chemical transformations.

The benzyl group in Benzyl N-(cyanomethyl)-N-(pyridin-2-yl)carbamate plays a crucial role in enhancing the solubility and stability of the compound, making it an attractive candidate for further functionalization. The cyanomethyl group introduces a polar site that can participate in hydrogen bonding and coordination interactions, which are essential for drug-receptor binding. Meanwhile, the pyridin-2-yl moiety provides a nitrogen-rich environment that can engage in various electronic interactions, including coordination with metal ions and participation in hydrogen bonding networks.

In recent years, Benzyl N-(cyanomethyl)-N-(pyridin-2-yl)carbamate has been explored in the context of developing new therapeutic agents. Its structural features make it a promising intermediate for synthesizing bioactive molecules targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses and cancer progression. The pyridine ring, in particular, has been highlighted for its ability to modulate biological pathways by interacting with specific targets.

One of the most intriguing aspects of Benzyl N-(cyanomethyl)-N-(pyridin-2-yl)carbamate is its potential application in designing small-molecule inhibitors for kinases and other enzyme targets. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The cyanomethyl group and the benzyl moiety provide handles for further derivatization, allowing chemists to fine-tune the properties of the compound to achieve high selectivity and potency. Recent advances in medicinal chemistry have demonstrated that such modifications can lead to compounds with improved pharmacokinetic profiles.

The synthesis of Benzyl N-(cyanomethyl)-N-(pyridin-2-yl)carbamate involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically starts with the preparation of a cyanomethyl halide derivative, which is then reacted with a benzoyl chloride derivative to introduce the benzyl group. Subsequent condensation with pyridine derivatives completes the formation of the target molecule. This synthetic route highlights the importance of functional group transformations and cross-coupling reactions in constructing complex organic molecules.

The versatility of Benzyl N-(cyanomethyl)-N-(pyridin-2-yl)carbamate extends beyond pharmaceutical applications. In agrochemical research, this compound has been investigated as a precursor for developing novel pesticides and herbicides. Its structural features allow for interactions with biological targets in plants and pests, offering potential solutions to agricultural challenges. The ability to modify different parts of the molecule enables researchers to tailor its properties for specific applications, such as enhancing bioavailability or improving environmental compatibility.

From a computational chemistry perspective, Benzyl N-(cyanomethyl)-N-(pyridin-2-yl)carbamate has been studied using advanced modeling techniques to understand its interactions with biological targets at the molecular level. These studies have provided insights into how structural modifications can influence binding affinity and selectivity. By leveraging computational methods, researchers can predict the behavior of new derivatives before conducting expensive experimental trials, significantly accelerating drug discovery processes.

The future prospects of Benzyl N-(cyanomethyl)-N-(pyridin-2-yl)carbamate are promising, with ongoing research exploring its potential in various fields. As our understanding of biological systems continues to grow, new opportunities for applying this compound will emerge. Whether it is through developing novel therapeutics or creating innovative agrochemicals, Benzyl N-(cyanomethyl)-N-(pyridin-2-yl)carbamate stands out as a versatile molecule with significant potential contributions to science and industry.